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Compound of Interest

Compound Name: N-benzyl-N-methylthiourea

Cat. No.: B1281574 Get Quote

Essential Safety and Handling Guide for N-benzyl-N-
methylthiourea
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling N-benzyl-N-methylthiourea (CAS: 53393-11-6).[1]

[2] In the absence of a specific Safety Data Sheet (SDS) for N-benzyl-N-methylthiourea, the

following procedures are based on the safety profiles of structurally related compounds, such

as thiourea, N-Methylthiourea, and N,N'-Diethylthiourea.[3] It is imperative to handle this

compound with caution, assuming it may share similar hazards, which include potential acute

toxicity, skin sensitization, and long-term health effects.[4][5][6]

Hazard Identification Summary for Structurally Related
Thioureas
The hazard information below is compiled from data on thiourea and its derivatives. Users

should assume N-benzyl-N-methylthiourea presents similar risks.
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Hazard
Classification

Description Signal Word
Source
Compounds

Acute Toxicity, Oral
Harmful or fatal if

swallowed.[6][7]
Danger / Warning

N,N'-Diethylthiourea,

N-Methylthiourea

Acute Toxicity, Dermal
Harmful in contact

with skin.
Warning N,N'-Diethylthiourea

Serious Eye Damage
May cause serious

eye damage.
Danger N,N'-Diethylthiourea

Skin Sensitization
May cause an allergic

skin reaction.[6]
Warning N,N'-Diethylthiourea

Carcinogenicity
Suspected of causing

cancer.
Warning

Thiourea, N,N'-

Diethylthiourea

Reproductive Toxicity

Suspected of

damaging the unborn

child.[7][8]

Warning
Thiourea, N-

Methylthiourea

Aquatic Hazard

Harmful to aquatic life

with long-lasting

effects.

- N,N'-Diethylthiourea

Personal Protective Equipment (PPE)
Appropriate PPE is the primary defense against chemical exposure and is mandatory when

handling N-benzyl-N-methylthiourea.[3][9]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.tcichemicals.com/BE/en/sds/D0530_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC127901000&productDescription=N-METHYLTHIOUREA%2C+97%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/D0530_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC127901000&productDescription=N-METHYLTHIOUREA%2C+97%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-9531-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDE2NjZ8YXBwbGljYXRpb24vcGRmfGFHTmxMMmcwTVM4NU1UYzFNamcxTXpZMk9ERTBMMU5FUWw4NU5UTXhYMDFVWDBWT0xuQmtaZ3xjYzgxMTEzNGRlYTNlZDMxOTdkNjFmOGY5ZWViNWI5N2EzNTNhMmIwZWRhZjY3NjZhY2Y1ZWRiNTkwYjA0NDhk
https://www.benchchem.com/product/b1281574?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Pyridin_2_ylmethylideneamino_thiourea.pdf
https://www.nationallaboratorysales.com/blog/chemical-storage-and-handling/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Recommended Equipment Best Practices

Eye and Face Protection

Chemical splash goggles or

safety glasses with side

shields meeting NIOSH or EN

166 standards.[3][8][10][11] A

face shield should be worn if

there is a significant risk of

splashing.[3][10]

Do not wear contact lenses, as

they can absorb and

concentrate irritants.[12]

Ensure eyewash stations are

readily accessible.[5]

Hand Protection

Chemically resistant,

impervious gloves (e.g., Butyl

rubber, PVC, or nitrile).[3][10]

[12]

Inspect gloves for integrity

before each use.[3][13] Use

proper glove removal

technique to avoid skin

contact.[3] Dispose of

contaminated gloves as

hazardous waste.[3][11] Wash

hands thoroughly after

handling, even if gloves were

worn.[3][13]

Respiratory Protection

A NIOSH-approved respirator

is required if working outside of

a fume hood, if ventilation is

inadequate, or if dust is

generated.[3][4][10] A dust

respirator or a respirator with a

P2 filter is suitable for handling

the solid form.[3][14]

Ensure proper fit-testing and

training before using a

respirator.[3] The type of

respirator depends on the

airborne contaminant

concentration.[3]

Body Protection

A laboratory coat is mandatory.

[3][13] For larger quantities or

significant spill risk, a full

chemical-protective suit and

boots may be necessary.[10]

Keep lab coats buttoned.

Remove protective clothing

before leaving the laboratory

area. Wash contaminated

clothing before reuse.[6] Wear

closed-toe shoes; sandals are

not permitted.[13][15]
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Operational and Disposal Plan
A systematic approach to handling and disposal is essential for minimizing risk.

Experimental Protocol: Step-by-Step Handling
Procedure

Preparation and Planning:

Before beginning work, review this guide and any available Safety Data Sheets for related

compounds.

Ensure all necessary PPE is available and in good condition.

Verify that engineering controls, such as a chemical fume hood and safety

shower/eyewash station, are certified and accessible.[5]

Use the smallest quantity of the substance necessary for the experiment.[3]

Weighing and Handling the Compound:

All handling of the solid compound or its solutions must be conducted in a certified

chemical fume hood to minimize inhalation exposure.[3][15]

To avoid generating dust, do not pour the powder directly from the bottle.[16] Use a

spatula or scoop to transfer the powder in small increments.[16]

If a highly accurate measurement is required and the fume hood's airflow causes

fluctuations, use a balance with an enclosure.[16]

Keep the container tightly closed when not in use to prevent spills and contamination.[3][4]

[16]

Do not eat, drink, or smoke in the laboratory.[3]

Post-Handling:
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Clean all work surfaces using a wet cleaning method or a HEPA vacuum to avoid

aerosolizing dust.[16]

Decontaminate the exterior of any containers or equipment used.[16]

Wash hands thoroughly with soap and water after handling is complete.[3]

Spill Management
Minor Spill:

Evacuate and restrict access to the immediate area.[3]

Wearing appropriate PPE, gently cover the spill with an absorbent, inert material to avoid

raising dust.[3]

Use dry clean-up procedures; sweep or vacuum the material carefully.[12] Dampen with

water if necessary to prevent dusting.[12]

Collect the spilled material and absorbent in a sealed, labeled container for disposal.[3]

[11]

Major Spill:

Evacuate all personnel from the area and move upwind.[12]

Alert emergency responders and inform them of the location and nature of the hazard.[12]

Only trained personnel with full body protection and breathing apparatus should respond.

[12]

Prevent spillage from entering drains or water courses.[12]

Storage and Disposal Plan
Storage:

Upon receipt, inspect the container for damage.[3]
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Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents, acrolein, and nitric acid.[3][10]

Keep the container tightly closed and clearly labeled.[3][4][13]

Store in a locked cabinet or secure area to restrict access.[3][7]

Disposal:

Waste material must be disposed of in accordance with all local, state, and federal

regulations.

Dispose of surplus, non-recyclable, and contaminated materials through a licensed

professional waste disposal service.[11]

Do not mix with other waste. Handle uncleaned, empty containers as you would the

product itself.

Physicochemical and Toxicological Data
Property Value Notes / Source Compound

Molecular Formula C₉H₁₂N₂S N-benzyl-N-methylthiourea[1]

Molecular Weight 180.27 g/mol N-benzyl-N-methylthiourea[1]

Appearance Off-white Powder / Solid N-Methylthiourea[7]

Melting Point 118 - 123 °C N-Methylthiourea[7][14]

Acute Toxicity (Oral)
NOAEL: 7.35 mg/kg (Rat, 7

Weeks)
N,N'-Diethylthiourea

Solubility No data available

Boiling Point No data available

Note: Toxicological data for N-benzyl-N-methylthiourea is not thoroughly investigated. The

data presented is for structurally related compounds and should be used for guidance only.

Visual Workflow for Safe Handling
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The following diagram outlines the critical steps for safely handling N-benzyl-N-
methylthiourea from receipt to disposal.

Caption: Logical workflow for handling N-benzyl-N-methylthiourea safely.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling N-benzyl-N-
methylthiourea]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281574#personal-protective-equipment-for-
handling-n-benzyl-n-methylthiourea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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